Cas no 35031-56-2 (1-PROPANONE, 1-(2,6-DIMETHYLPHENYL)-)

• Product Name: 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL)-
• CAS No: 35031-56-2
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 3208757
• PubChem ID: 11126577
• Update Time: 2025-05-28

1-PROPANONE, 1-(2,6-DIMETHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL)-
• 1-(2,6-dimethylphenyl)-1-propanone
• 1-(2,6-Dimethyl-phenyl)-propan-1-one
• 1-(2,6-dimethylphenyl)propan-1-one
• 35031-56-2
• N14109
• DTXSID001295511
• SCHEMBL17111287
• 2',6'-Dimethylpropiophenone

• Inchi： 1S/C11H14O/c1-4-10(12)11-8(2)6-5-7-9(11)3/h5-7H,4H2,1-3H3
• InChI Key： WLBLYVXBQNJTEU-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL)-

Introduction to 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL) and Its Significance in Modern Chemical Research

The compound with the CAS number 35031-56-2, identified as 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL), represents a fascinating molecule with a rich chemical structure and diverse potential applications. This ketone derivative, featuring a phenyl ring substituted at the 2 and 6 positions with methyl groups, has garnered attention in various scientific disciplines due to its unique reactivity and structural properties. The combination of a simple aliphatic ketone backbone with a bulky aromatic system makes this compound a valuable intermediate in organic synthesis and a candidate for exploring novel biochemical interactions.

In recent years, the study of such substituted aromatic ketones has been intensified, particularly in the context of developing new pharmaceuticals and agrochemicals. The presence of the 2,6-dimethylphenyl group introduces steric hindrance and electronic effects that can modulate the reactivity of the ketone moiety. This balance between electronic and steric influences has made 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL) a subject of interest for designing molecules with tailored properties.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The ketone group can participate in a variety of reactions, including condensation reactions with hydrazines or aldehydes to form hydrazones, which are further versatile intermediates. Additionally, the aromatic ring can undergo electrophilic or nucleophilic substitutions under appropriate conditions, allowing for further functionalization. These characteristics make 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL) an indispensable tool for chemists aiming to construct complex molecular architectures.

Recent advancements in computational chemistry have also highlighted the potential of this compound in drug discovery. Molecular modeling studies suggest that the steric and electronic environment around the ketone group can be optimized to enhance binding affinity to biological targets. This has led to investigations into its derivatives as potential ligands for enzymes or receptors involved in therapeutic pathways. For instance, modifications at the methyl substituents or the phenyl ring have been explored to fine-tune pharmacokinetic properties.

The pharmaceutical industry has been particularly keen on exploring derivatives of 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL) due to its structural similarity to known bioactive molecules. Researchers have synthesized analogs with altered substituents to assess their efficacy in preclinical models. Some studies have indicated promising results in inhibiting certain enzymatic activities relevant to metabolic disorders or inflammatory diseases. These findings underscore the importance of this compound as a scaffold for medicinal chemistry innovation.

Beyond pharmaceutical applications, 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL) has found utility in materials science. Its aromatic system and ketone functionality make it a candidate for developing liquid crystals or organic semiconductors. The ability to tune its physical properties through substitution patterns allows for customization of materials with specific optical or electronic characteristics. This opens up possibilities for applications in display technologies or photovoltaic devices.

The environmental impact of chemical compounds is another critical consideration in modern research. While 1-PROPANONE, 1-(2,6-DIMETHYLPHENYL) itself is not classified as hazardous under standard regulations, its derivatives may exhibit different environmental profiles depending on their structure. Efforts are underway to develop synthetic routes that minimize waste and employ greener solvents. Additionally, biodegradability studies are being conducted to assess the long-term ecological impact of compounds derived from this scaffold.

In conclusion,1-PROPANONE, 1-(2,6-DIMETHYLPHENYL) (CAS no. 35031-56-2) stands out as a versatile and multifaceted compound with significant implications across multiple scientific domains. Its role as a synthetic intermediate and its potential as a pharmacophore continue to drive research into novel derivatives and applications. As computational methods and synthetic techniques advance further,1-PROPANONE, 1-(2,6-DIMETHYLPHENYL) is poised to remain at the forefront of chemical innovation.